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Compound of Interest

Compound Name: Caftaric Acid

Cat. No.: B190713 Get Quote

For researchers and drug development professionals, the accuracy of analytical measurements

is paramount. A critical component of this is the quality of the reference standards used. This

guide provides a comparative overview of the availability and purity of caftaric acid reference

standards from various suppliers, supported by a detailed experimental protocol for purity

verification.

Comparison of Caftaric Acid Reference Standards
The availability and stated purity of caftaric acid reference standards can vary between

suppliers. The following table summarizes offerings from prominent vendors to aid in the

selection of a suitable standard for your research needs.
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Supplier
Product
Name/Grade

Catalog
Number
(Example)

Stated Purity
Analytical
Method

Sigma-Aldrich

Caftaric acid

analytical

standard

88656 ≥97.0% HPLC[1]

Caftaric acid

United States

Pharmacopeia

(USP) Reference

Standard

1086039 USP Standard
As per USP

monograph

Cayman

Chemical
Caftaric Acid 25090 ≥98%

Not specified on

product page[2]

[3]

Baoji Herbest

Bio-Tech
Caftaric acid HA062827 98.00% HPLC[4]

USP Caftaric Acid 1086039
USP Reference

Standard

As per USP

monograph[5]

Experimental Protocol: Purity Determination by
HPLC
A robust High-Performance Liquid Chromatography (HPLC) method is essential for verifying

the purity of a caftaric acid reference standard. The following protocol is based on the

methodology described in the United States Pharmacopeia (USP) monograph for Echinacea

purpurea, which includes the analysis of caftaric acid.[6]

1. Instrumentation and Materials:

High-Performance Liquid Chromatograph (HPLC) with a photodiode array (PDA) detector.

C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Analytical balance.
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Volumetric flasks and pipettes.

HPLC grade acetonitrile, methanol, and water.

Phosphoric acid or formic acid.

Caftaric acid reference standard and sample to be tested.

2. Chromatographic Conditions:

Mobile Phase A: Water with 0.1% phosphoric acid (or formic acid for MS compatibility).

Mobile Phase B: Acetonitrile.

Gradient Elution:

0-25 min: 10-30% B

25-30 min: 30-50% B

30-35 min: 50-10% B (return to initial conditions)

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 330 nm.

Injection Volume: 10 µL.

3. Standard and Sample Preparation:

Standard Solution: Accurately weigh approximately 5 mg of the caftaric acid reference

standard and dissolve in a 10 mL volumetric flask with methanol to obtain a concentration of

0.5 mg/mL.

Sample Solution: Prepare the caftaric acid sample to be tested in the same manner and at

the same concentration as the standard solution.
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4. Analysis Procedure:

Equilibrate the HPLC system with the initial mobile phase composition for at least 30

minutes.

Inject the standard solution multiple times (e.g., n=5) to ensure system suitability

(repeatability of retention time and peak area). The relative standard deviation (RSD) for the

peak area should be less than 2%.

Inject the sample solution.

Identify the caftaric acid peak in the sample chromatogram by comparing the retention time

with that of the standard.

Calculate the purity of the sample by comparing the peak area of the caftaric acid in the

sample to that of the standard, or by using the area percentage method if a high-purity

standard is used for calibration.

Purity Calculation (Area Percent Method):

Purity (%) = (Area of Caftaric Acid Peak / Total Area of All Peaks) x 100

Visualizing the Analytical Workflow
The following diagrams illustrate the key logical flow for procuring and verifying a caftaric acid
reference standard, as well as a typical experimental workflow for HPLC analysis.
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Logical Workflow for Reference Standard Procurement and Verification

Identify Need for
Caftaric Acid Reference Standard

Research and Select Supplier
(e.g., Sigma-Aldrich, USP, Cayman)

Procure Reference Standard

Receive and Document
(Lot No., CoA, Storage Conditions)

Perform In-house
Purity Verification (HPLC)

Compare Results with
Supplier's CoA

Accept for Use in Assays

Purity Confirmed

Reject and Contact Supplier

Discrepancy Found

Click to download full resolution via product page

Caption: Procurement and verification workflow for caftaric acid.
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Experimental Workflow for HPLC Purity Analysis of Caftaric Acid

Prepare Mobile Phases
(A: Acidified Water, B: Acetonitrile)

Equilibrate HPLC System Prepare Standard Solution
(0.5 mg/mL in Methanol)

System Suitability Injections
(Standard Solution, n=5)

Prepare Sample Solution
(0.5 mg/mL in Methanol)

Inject Sample Solution

Data Acquisition
(Chromatogram at 330 nm)

Data Analysis
(Peak Integration and Purity Calculation)

Report Results

Click to download full resolution via product page

Caption: HPLC analysis workflow for caftaric acid purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

